molecular formula C13H11N3O3 B8317173 6-(3-Phenylureido)nicotinic Acid

6-(3-Phenylureido)nicotinic Acid

Cat. No.: B8317173
M. Wt: 257.24 g/mol
InChI Key: CKQNJHIVDOJMMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3-Phenylureido)nicotinic Acid is a useful research compound. Its molecular formula is C13H11N3O3 and its molecular weight is 257.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11N3O3

Molecular Weight

257.24 g/mol

IUPAC Name

6-(phenylcarbamoylamino)pyridine-3-carboxylic acid

InChI

InChI=1S/C13H11N3O3/c17-12(18)9-6-7-11(14-8-9)16-13(19)15-10-4-2-1-3-5-10/h1-8H,(H,17,18)(H2,14,15,16,19)

InChI Key

CKQNJHIVDOJMMZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC(=O)NC2=NC=C(C=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 6-(3-phenylureido)nicotinate (200 mg, 0.43 mmol) was dissolved in methanol (2 mL) at room temperature. Lithium hydroxide (100 mg, 4.17 mmol) was added, followed by water (10.5 mL). The mixture was heated to 50° C. and stirred overnight. The mixture was brought to pH 4-5 by addition of concentrated hydrochloric acid. The solid that had formed was then filtered and dried under vacuum to give the title compound (69 mg). MS (ESI) m/z 258.1[M+H]+
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two
Name
Quantity
10.5 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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